Cas no 2172074-47-2 (3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol)

• Product Name: 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol
• CAS No: 2172074-47-2
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6241365
• PubChem ID: 165787217
• Update Time: 2025-10-29

3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol
• 3-[4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl]propan-1-ol
• 2172074-47-2
• EN300-1595950

• Inchi： 1S/C10H18N4O/c11-7-9-10(6-8-2-3-8)14(13-12-9)4-1-5-15/h8,15H,1-7,11H2
• InChI Key： QZMLNUPJAPRZTF-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(CN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol

Introduction to 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol (CAS No. 2172074-47-2)

The compound 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol, identified by its CAS number 2172074-47-2, represents a fascinating molecule with significant potential in the realm of pharmaceutical and biochemical research. This triazole derivative exhibits a unique structural configuration that positions it as a promising candidate for further exploration in drug discovery and molecular interactions.

The molecular framework of this compound integrates several key functional groups, including an aminomethyl side chain and a cyclopropylmethyl substituent, both of which contribute to its distinct chemical properties. The presence of the triazol ring further enhances its versatility, making it a valuable scaffold for designing novel bioactive molecules. Such structural features are particularly intriguing in the context of modern medicinal chemistry, where the optimization of pharmacophoric elements is crucial for achieving desired therapeutic outcomes.

In recent years, there has been growing interest in triazole-based compounds due to their broad spectrum of biological activities. These molecules have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of atoms in 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol suggests that it may interact with biological targets in ways that could be therapeutically beneficial. For instance, the aminomethyl group could facilitate hydrogen bonding interactions with protein surfaces, while the cyclopropylmethyl moiety might enhance lipophilicity, improving membrane permeability and target binding affinity.

Current research trends indicate that derivatives of this compound class are being explored for their potential in modulating enzyme activity and receptor binding. The triazole ring itself is known to exhibit significant stability and reactivity under various conditions, making it an ideal platform for chemical modifications. Studies have shown that subtle alterations in the substitution pattern can lead to pronounced changes in biological activity, highlighting the importance of structure-activity relationship (SAR) analysis.

One particularly notable area of investigation involves the use of this compound as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to introduce additional functional groups or link it to other bioactive molecules through conjugation techniques. This approach has led to the development of novel hybrid compounds with enhanced pharmacological properties. For example, recent publications have demonstrated the synthesis of analogs that exhibit improved solubility and reduced toxicity compared to their parent structures.

The cyclopropylmethyl group in particular has garnered attention for its ability to influence both physical and chemical properties. This moiety can contribute to steric hindrance around critical binding sites on biological targets, potentially leading to higher selectivity and lower off-target effects. Additionally, its stability under metabolic conditions makes it a favorable choice for long-term drug candidates. These attributes are increasingly important in the development of next-generation therapeutics where precision and efficacy are paramount.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol. Molecular modeling techniques allow researchers to predict how this compound might interact with biological systems before conducting expensive wet-lab experiments. Such simulations have revealed insights into its binding modes and potential side effects, guiding optimization efforts more efficiently than traditional trial-and-error methods.

In addition to its pharmaceutical applications, this compound has shown promise in material science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers or pesticides with improved performance characteristics. The ability to fine-tune its properties through chemical modification opens up numerous possibilities across multiple disciplines.

The synthesis pathways for 3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-1-ol have been refined over time to achieve higher yields and purities. Modern synthetic methodologies often employ catalytic processes that minimize waste and energy consumption while maximizing efficiency. These advancements align with global trends toward sustainable chemistry practices.

Looking ahead, future research on this compound is likely to focus on expanding its therapeutic applications through interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of artificial intelligence (AI) into drug discovery pipelines may further accelerate the identification of new derivatives with optimized properties based on large datasets generated from virtual screening.

In conclusion,3-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylopanol (CAS No. 21720744747) remains a compelling subject of study due to its versatile structure and potential across multiple fields. As our understandingof molecular interactions continuesto evolve, this compound is poisedto contribute significantly toward next-generation therapeutics strong>.